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Compound of Interest

Compound Name: AM103

Cat. No.: B8567433 Get Quote

Technical Support Center: AM103
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered when working with AM103, with a particular

focus on its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is AM103 and what is its mechanism of action?

AM103 is a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP). FLAP

is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid

mediators. By inhibiting FLAP, AM103 effectively blocks the production of leukotrienes, thereby

exerting its anti-inflammatory effects.

Q2: What are the primary challenges when working with AM103 in aqueous solutions?

The primary challenge with AM103 is its low solubility in aqueous solutions at neutral pH. This

can lead to precipitation of the compound when preparing working solutions in cell culture

media or physiological buffers, resulting in inaccurate experimental results.

Q3: What is the recommended solvent for preparing a stock solution of AM103?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration

stock solution of AM103. It has been reported to be soluble in DMSO at a concentration of 200
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mg/mL (316.58 mM) with the aid of ultrasonication.

Q4: What is the maximum recommended final concentration of DMSO in cell-based assays?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should be kept as low as possible, typically not exceeding 0.5%.[1] It is crucial to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent on cell viability and function.[1][2][3]

Troubleshooting Guide: AM103 Precipitation in
Aqueous Solutions
This guide provides a step-by-step approach to troubleshoot and resolve issues related to

AM103 precipitation during the preparation of working solutions for in vitro experiments.
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Problem Potential Cause
Troubleshooting Steps &

Recommendations

Precipitation upon dilution of

DMSO stock solution in

aqueous buffer or cell culture

medium.

Low aqueous solubility of

AM103.

1. Decrease the final

concentration of AM103: The

compound may be

precipitating because its

concentration exceeds its

solubility limit in the aqueous

medium. Try using a lower final

concentration in your assay.2.

Optimize the dilution method:

Instead of adding the AM103

stock solution directly to the full

volume of aqueous medium,

try a stepwise dilution. Add the

stock to a smaller volume of

medium first, mix well, and

then bring it up to the final

volume.3. Pre-warm the

aqueous medium: Warming

the cell culture medium or

buffer to 37°C before adding

the AM103 stock solution can

sometimes improve solubility.

Cloudiness or visible particles

in the working solution over

time.

Compound instability or

delayed precipitation.

1. Prepare fresh working

solutions: Prepare the final

working solution of AM103

immediately before use. Avoid

storing diluted aqueous

solutions for extended

periods.2. Vortex or sonicate

briefly: After dilution, briefly

vortex or sonicate the working

solution to ensure it is well-

mixed and to help dissolve any

small aggregates. Be cautious
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with sonication as it can

degrade some compounds.

Inconsistent experimental

results.

Inaccurate concentration due

to precipitation.

1. Visually inspect solutions:

Before adding the working

solution to your cells or assay,

carefully inspect it for any

signs of precipitation. If

precipitation is observed, do

not use the solution.2. Filter

the final working solution: If

you suspect microprecipitates,

you can filter the final working

solution through a 0.22 µm

syringe filter. However, be

aware that this may also

remove some of the dissolved

compound if it adsorbs to the

filter membrane.

Experimental Protocols
Protocol 1: Preparation of AM103 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of AM103 in

DMSO.

Materials:

AM103 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Ultrasonic water bath

Procedure:
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Equilibrate the AM103 powder to room temperature before opening the vial.

Weigh the desired amount of AM103 powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution vigorously for 1-2 minutes.

Place the tube in an ultrasonic water bath and sonicate for 10-15 minutes to ensure

complete dissolution. The solution should be clear.

Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles and protect from light.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Protocol 2: Preparation of AM103 Working Solution for
Cell-Based Assays
This protocol provides a recommended procedure for diluting the AM103 DMSO stock solution

into an aqueous cell culture medium.

Materials:

AM103 stock solution in DMSO (from Protocol 1)

Pre-warmed (37°C) cell culture medium

Sterile polypropylene tubes

Procedure:

Thaw an aliquot of the AM103 stock solution at room temperature.

Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the final desired concentration.
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Important: To minimize precipitation, add the AM103 stock solution to the medium while

gently vortexing.

For very low final concentrations, a two-step dilution may be necessary. First, prepare an

intermediate dilution in cell culture medium, and then perform the final dilution.

Visually inspect the final working solution for any signs of precipitation. The solution should

be clear.

Use the freshly prepared working solution immediately in your cell-based assay.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the AM103 working solution.

Data Presentation
Table 1: Solubility of AM103

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 200 mg/mL (316.58 mM)
Requires ultrasonication for

complete dissolution.

Aqueous Solutions (e.g., PBS,

Cell Culture Media)
Poorly soluble

Prone to precipitation,

especially at higher

concentrations and neutral pH.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b8567433?utm_src=pdf-body
https://www.benchchem.com/product/b8567433?utm_src=pdf-body
https://www.benchchem.com/product/b8567433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8567433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Membrane Phospholipids

Arachidonic Acid

cPLA2

5-Lipoxygenase
(5-LOX)

 

Leukotriene A4
(LTA4)

Requires FLAP

5-Lipoxygenase-Activating
Protein (FLAP)

Activation

LTA4 Hydrolase
 

LTC4 Synthase

 

Leukotriene B4
(LTB4)

 

Cysteinyl Leukotrienes
(LTC4, LTD4, LTE4)

 AM103 Inhibition

Click to download full resolution via product page

Caption: Leukotriene biosynthesis pathway and the inhibitory action of AM103.
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Caption: Recommended workflow for preparing AM103 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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